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Compound of Interest

Compound Name: Propynoyl chloride

CAS No.: 50277-65-1

Cat. No.: B8672361 Get Quote

An In-depth Examination of a Versatile Reagent for Bioconjugation and Drug Discovery

Abstract
Propynoyl chloride, also known as propioloyl chloride, is a highly reactive, trifunctional

reagent of significant interest to researchers in medicinal chemistry and drug development.

Bearing an acid chloride, an alkyne, and a carbonyl group within a compact three-carbon

framework, it serves as a valuable building block for the introduction of a terminal alkyne moiety

into a diverse range of molecular scaffolds. This guide provides a comprehensive overview of

propynoyl chloride, including its chemical identity, synthesis, unique reactivity, and

applications, with a particular focus on its role in the synthesis of kinase inhibitors and as a

bioorthogonal probe in chemical biology. Detailed protocols for its synthesis and safe handling

are also presented to equip researchers with the necessary knowledge for its effective and safe

utilization.

Introduction: The Chemical Identity of Propynoyl
Chloride
Propynoyl chloride (IUPAC name: prop-2-ynoyl chloride) is the acyl chloride derivative of

propiolic acid. Its structure is characterized by a terminal alkyne C-C triple bond conjugated

with a carbonyl group, making it a highly electrophilic and versatile synthetic intermediate.
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Table 1: Chemical and Physical Properties of Propynoyl Chloride

Property Value Source(s)

CAS Number 50277-65-1 [1][2][3]

Molecular Formula C₃HClO [1][2][3]

Molecular Weight 88.49 g/mol [1][2][3]

Synonyms

Propioloyl chloride, Propiolic

acid chloride, Propargylic

chloride

[1][3]

Appearance
Pale-yellow to yellow-brown

liquid
[2]

Boiling Point ~74.4 °C (estimate) [1]

Density ~1.074 g/cm³ (estimate) [1]

Storage Temperature -20 °C [2]

The unique combination of a reactive acyl chloride and a functionalizable alkyne group within a

small molecule makes propynoyl chloride a powerful tool for chemists. The acyl chloride

allows for facile covalent modification of nucleophiles such as amines and alcohols, while the

terminal alkyne is amenable to a variety of subsequent transformations, most notably copper(I)-

catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry."

Molecular Structure and Reactivity
The molecular structure of propynoyl chloride dictates its reactivity. The electron-withdrawing

nature of the carbonyl group and the chlorine atom renders the carbonyl carbon highly

electrophilic and susceptible to nucleophilic attack. The adjacent alkyne functionality further

influences the electronic properties of the molecule.

Caption: Molecular structure of propynoyl chloride.

The primary mode of reaction for propynoyl chloride is nucleophilic acyl substitution.

Nucleophiles, such as the nitrogen atom in primary and secondary amines or the oxygen atom
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in alcohols, attack the electrophilic carbonyl carbon. This is followed by the departure of the

chloride ion, which is an excellent leaving group, resulting in the formation of a stable amide or

ester bond, respectively. This reaction efficiently appends the "propynoyl" group, containing the

valuable terminal alkyne, onto the nucleophilic substrate.

Synthesis of Propynoyl Chloride
Propynoyl chloride is typically synthesized from its corresponding carboxylic acid, propiolic

acid, using a suitable chlorinating agent. While several reagents can effect this transformation

(e.g., thionyl chloride, phosphorus pentachloride), the use of oxalyl chloride with a catalytic

amount of N,N-dimethylformamide (DMF) is often preferred in a laboratory setting due to the

clean reaction profile, as the byproducts (CO₂, CO, and HCl) are all gaseous.

A study on the synthesis of the related trimethylsilylpropynoyl chloride demonstrated that

treatment of the corresponding carboxylic acid with oxalyl chloride in the presence of a catalytic

amount of DMF at room temperature provides the desired acyl chloride in high yield.[4] This

methodology is directly applicable to the synthesis of propynoyl chloride from propiolic acid.

Experimental Protocol: Synthesis of Propynoyl Chloride
Disclaimer: This protocol is intended for experienced synthetic chemists and should be

performed in a well-ventilated fume hood with appropriate personal protective equipment.

Materials:

Propiolic acid

Oxalyl chloride

N,N-Dimethylformamide (DMF), anhydrous

Anhydrous dichloromethane (DCM) or other suitable anhydrous solvent

Round-bottom flask, oven-dried

Magnetic stirrer and stir bar

Dropping funnel
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Inert gas (Nitrogen or Argon) supply

Distillation apparatus

Procedure:

Setup: Assemble an oven-dried, two-necked round-bottom flask equipped with a magnetic

stir bar and a dropping funnel under an inert atmosphere. A bubbler should be used to

monitor gas evolution.

Reaction Mixture: Dissolve propiolic acid in anhydrous DCM and add it to the reaction flask.

Catalyst Addition: Add a catalytic amount of anhydrous DMF (e.g., 1-2 drops) to the stirred

solution.

Reagent Addition: Slowly add a solution of oxalyl chloride (typically 1.1-1.5 equivalents) in

anhydrous DCM to the reaction flask via the dropping funnel. The addition should be

performed at a controlled temperature, often starting at 0 °C and allowing the reaction to

warm to room temperature. Vigorous gas evolution will be observed.

Reaction Monitoring: Stir the reaction mixture at room temperature until the gas evolution

ceases (typically 1-3 hours). The reaction progress can be monitored by IR spectroscopy

(disappearance of the broad O-H stretch of the carboxylic acid and appearance of the sharp

C=O stretch of the acyl chloride).

Purification: Once the reaction is complete, the solvent and any excess oxalyl chloride can

be carefully removed under reduced pressure. The resulting crude propynoyl chloride can

be purified by fractional distillation under reduced pressure to yield the final product.

Propiolic Acid

Reaction Vessel
(Anhydrous Solvent)Oxalyl Chloride

DMF (catalyst)

Propynoyl Chloride

Gaseous Byproducts
(CO, CO₂, HCl)
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Click to download full resolution via product page

Caption: Synthetic workflow for propynoyl chloride.

Applications in Drug Development and Chemical
Biology
The bifunctional nature of propynoyl chloride makes it a highly valuable reagent in the

development of novel therapeutics and chemical probes.

Synthesis of Kinase Inhibitors
Protein kinases are a critical class of enzymes involved in cellular signaling, and their

dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders.

Many kinase inhibitors are designed to covalently bind to the target protein, often by forming a

bond with a nucleophilic cysteine residue in or near the active site. Propynoyl chloride can be

used to introduce a terminal alkyne into a kinase inhibitor scaffold. This alkyne can then serve

as a "warhead" for covalent inhibition or as a handle for further functionalization. For instance,

a heterocyclic amine, a common core in kinase inhibitors, can be acylated with propynoyl
chloride to form a propynoylamide derivative.[5]

Bioorthogonal Chemistry and Bioconjugation
Bioorthogonal chemistry refers to chemical reactions that can occur inside of living systems

without interfering with native biochemical processes.[6] The terminal alkyne introduced by

propynoyl chloride is a key functional group for bioorthogonal "click chemistry" reactions,

particularly the CuAAC reaction with an azide-functionalized molecule.[6]

This strategy is widely used for:

Labeling Biomolecules: Proteins, peptides, and other biomolecules can be functionalized

with an azide group and then selectively labeled with a probe (e.g., a fluorescent dye) that

has been modified with propynoyl chloride.

Creating Bioorthogonal Probes: Propynoyl chloride can be used to synthesize small

molecule probes that can enter cells and selectively react with a target that has been
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metabolically or genetically engineered to contain an azide group.[6] This allows for the

visualization and study of biological processes in their native environment.

Propynoyl Chloride

Acylation Reaction

Nucleophilic Molecule
(e.g., Amine on a drug scaffold)

Alkyne-Functionalized Molecule

CuAAC 'Click' Reaction

Azide-Functionalized Probe
(e.g., Fluorescent Dye)

Bioconjugate

Click to download full resolution via product page

Caption: Application of propynoyl chloride in bioconjugation.

Safety, Handling, and Storage
Propynoyl chloride is a reactive and hazardous chemical that must be handled with

appropriate safety precautions. While a specific, comprehensive safety data sheet (SDS) for

propynoyl chloride is not readily available in public databases, its hazards can be inferred

from its chemical class (acyl chloride) and the presence of the alkyne group.

General Hazards of Acyl Chlorides:

Corrosive: Acyl chlorides are corrosive and can cause severe burns to the skin, eyes, and

respiratory tract.[7]
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Water-Reactive: They react violently with water and moisture to produce hydrochloric acid

and the corresponding carboxylic acid.[7] This reaction is highly exothermic.

Lachrymator: They are often lachrymatory, causing irritation and tearing of the eyes.[7]

Specific Hazards of Propynoyl Chloride:

Potential for Instability: The presence of the alkyne group may increase the molecule's

instability, particularly in the presence of certain metals or under conditions of heat and

pressure. One source notes that the presence of chloroacetylene could cause the chloride to

ignite in air.[1]

Handling
Inert Atmosphere: Due to its reactivity with moisture, all handling of propynoyl chloride
should be conducted under an inert atmosphere (e.g., nitrogen or argon) using standard

Schlenk line or glovebox techniques.[8]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves (e.g., butyl rubber), safety goggles, a face shield, and a flame-retardant lab coat.[9]

Ventilation: All work must be performed in a certified chemical fume hood.[9]

Dispensing: Use dry syringes or cannulas for transferring the liquid.[10]

Storage
Temperature: Store at -20 °C in a tightly sealed container under an inert atmosphere.[2]

Incompatible Materials: Store away from water, moisture, alcohols, amines, bases, and

oxidizing agents.[7]

Container: Use containers with a secure, air-tight seal, such as those with a PTFE stopcock

or a Sure/Seal™ septum.

Quenching and Disposal
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Unused or waste propynoyl chloride must be quenched carefully before disposal. A

recommended procedure involves slowly adding the acyl chloride to a stirred, cooled (ice bath)

solution of a less reactive alcohol like isopropanol, followed by the slow addition of methanol,

and finally, the very cautious addition of water.[8] The resulting solution should be neutralized

before disposal according to institutional guidelines.

Conclusion
Propynoyl chloride is a potent and versatile chemical tool for researchers at the interface of

chemistry, biology, and medicine. Its ability to efficiently introduce a terminal alkyne functionality

via a stable amide or ester linkage provides a gateway to a vast array of chemical

transformations, most notably those in the realm of click chemistry and bioconjugation. While

its reactivity demands careful handling and storage, a thorough understanding of its properties

and adherence to strict safety protocols will enable scientists and drug development

professionals to harness the full potential of this valuable reagent in the synthesis of novel

therapeutics and chemical probes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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